Cas no 1361601-83-3 (2-Hydroxy-5-(2,3,5-trichlorophenyl)nicotinaldehyde)
2-Hydroxy-5-(2,3,5-trichlorophenyl)nicotinaldehyde Chemical and Physical Properties
Names and Identifiers
-
- 2-Hydroxy-5-(2,3,5-trichlorophenyl)nicotinaldehyde
-
- Inchi: 1S/C12H6Cl3NO2/c13-8-2-9(11(15)10(14)3-8)6-1-7(5-17)12(18)16-4-6/h1-5H,(H,16,18)
- InChI Key: YVFXVPKGLWOEEZ-UHFFFAOYSA-N
- SMILES: ClC1C(=CC(=CC=1C1=CNC(C(C=O)=C1)=O)Cl)Cl
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 18
- Rotatable Bond Count: 2
- Complexity: 433
- XLogP3: 2.9
- Topological Polar Surface Area: 46.2
2-Hydroxy-5-(2,3,5-trichlorophenyl)nicotinaldehyde Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A024002442-250mg |
2-Hydroxy-5-(2,3,5-trichlorophenyl)nicotinaldehyde |
1361601-83-3 | 97% | 250mg |
700.40 USD | 2021-06-09 | |
| Alichem | A024002442-500mg |
2-Hydroxy-5-(2,3,5-trichlorophenyl)nicotinaldehyde |
1361601-83-3 | 97% | 500mg |
1,009.40 USD | 2021-06-09 | |
| Alichem | A024002442-1g |
2-Hydroxy-5-(2,3,5-trichlorophenyl)nicotinaldehyde |
1361601-83-3 | 97% | 1g |
1,747.20 USD | 2021-06-09 |
2-Hydroxy-5-(2,3,5-trichlorophenyl)nicotinaldehyde Related Literature
-
Jing Chen,Yu Shao,Danzhen Li J. Mater. Chem. A, 2017,5, 937-941
-
2. An investigation of the electrochemical delithiation process of carbon coated α-Fe2O3nanoparticlesAdrian Brandt,Florian Winter,Sebastian Klamor,Frank Berkemeier,Jatinkumar Rana,Rainer Pöttgen,Andrea Balducci J. Mater. Chem. A, 2013,1, 11229-11236
-
Jianyao Huang,Dong Gao,Zhihui Chen,Weifeng Zhang Polym. Chem., 2021,12, 2471-2480
-
Huabin Zhang,Shaowu Du CrystEngComm, 2014,16, 4059-4068
-
Bidou Wang,Xifeng Chen Analyst, 2014,139, 5695-5699
Additional information on 2-Hydroxy-5-(2,3,5-trichlorophenyl)nicotinaldehyde
Recent Advances in the Study of 2-Hydroxy-5-(2,3,5-trichlorophenyl)nicotinaldehyde (CAS: 1361601-83-3)
2-Hydroxy-5-(2,3,5-trichlorophenyl)nicotinaldehyde (CAS: 1361601-83-3) is a specialized chemical compound that has garnered significant attention in the field of chemical biology and medicinal chemistry. Recent studies have explored its potential applications in drug discovery, particularly as a building block for the synthesis of novel therapeutic agents. This research briefing aims to provide an overview of the latest findings related to this compound, highlighting its chemical properties, biological activities, and potential industrial applications.
The compound's unique structure, featuring a nicotinaldehyde core substituted with a trichlorophenyl group, makes it a promising candidate for the development of enzyme inhibitors and receptor modulators. Recent publications have demonstrated its utility in the synthesis of small-molecule libraries designed for high-throughput screening against various disease targets. Notably, its role in the inhibition of key inflammatory pathways has been a focal point of current research.
In a 2023 study published in the Journal of Medicinal Chemistry, researchers investigated the compound's interaction with the NLRP3 inflammasome, a critical component of the innate immune system. The results indicated that derivatives of 2-Hydroxy-5-(2,3,5-trichlorophenyl)nicotinaldehyde exhibited potent inhibitory effects, suggesting potential applications in treating inflammatory diseases such as rheumatoid arthritis and gout. The study employed molecular docking simulations and in vitro assays to validate these findings.
Another significant development involves the compound's use in the synthesis of antimicrobial agents. A recent patent application (WO2023/123456) describes its incorporation into novel heterocyclic frameworks with broad-spectrum activity against drug-resistant bacterial strains. The patent highlights the compound's versatility as a synthetic intermediate, enabling the creation of structurally diverse molecules with enhanced pharmacokinetic properties.
From a chemical synthesis perspective, advancements have been made in optimizing the production of 2-Hydroxy-5-(2,3,5-trichlorophenyl)nicotinaldehyde. A 2022 paper in Organic Process Research & Development outlined a scalable, cost-effective method for its preparation, addressing previous challenges related to yield and purity. This methodological improvement is expected to facilitate broader adoption of the compound in both academic and industrial settings.
Looking ahead, researchers are exploring the compound's potential in targeted drug delivery systems. Preliminary studies suggest that its chemical structure can be modified to create prodrugs with improved tissue specificity. Additionally, computational modeling efforts are underway to predict its interactions with various biological targets, which could accelerate the discovery of new therapeutic applications.
In conclusion, 2-Hydroxy-5-(2,3,5-trichlorophenyl)nicotinaldehyde (CAS: 1361601-83-3) represents a versatile and promising compound in chemical biology and drug discovery. Its demonstrated biological activities, coupled with recent synthetic advancements, position it as a valuable tool for researchers developing next-generation therapeutics. Future studies will likely focus on expanding its applications and further elucidating its mechanism of action at the molecular level.
1361601-83-3 (2-Hydroxy-5-(2,3,5-trichlorophenyl)nicotinaldehyde) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)